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Chemical Profile and Primary Applications

2-Methyl-4-octanone (CAS 7492-38-8) is an aliphatic ketone with the molecular formula C9H18O and a

molecular weight of 142.24 g/mol [1]. It is described in scientific supplier catalogs as a building block

ketone for proteomics research and as a useful intermediate in pharmaceutical synthesis [1] [2] [3]. Its

structure combines a ketone functional group with branching, making it a potential candidate for developing

more complex molecular architectures.

Physicochemical Properties

The table below summarizes the key physical properties of 2-Methyl-4-octanone.

Table 1: Physical and Chemical Properties of 2-Methyl-4-octanone

Property Value / Description Source / Comments

CAS Registry Number 7492-38-8 [1]

Molecular Formula C9H18O [1] [2]
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Property Value / Description Source / Comments

Molecular Weight 142.24 g/mol [1] [2]

Boiling Point 180°C Estimated [1]

Density 0.8258 (estimate) [1]

Refractive Index 1.4150 [1]

Melting Point -18.52°C Estimate [1]

Synonyms n-Butyl isobutyl ketone; 2-Methyloctan-4-one [1] [3]

Spectral Characteristics

The following table consolidates the reported spectral data for 2-Methyl-4-octanone and the closely related

compound butyroin, which shares a similar acyloin structure [4].

Table 2: Spectroscopic Data for 2-Methyl-4-octanone and Related Acyloin

Spectroscopic
Method

Reported Signals / Peaks

IR (neat) ~1704 cm⁻¹ (C=O stretch) [4].

¹H NMR (CCl₄) 0.94 (unsymmetrical t, 6H, 2 CH₃); 1.18–1.56 (m, 4H, 2 CH₂); 1.64 (sextet, 2H,

J=7, CH₂CH₂C=O); 2.41 (t, 2H, J=7, CH₂C=O); 3.31 (s, 1H, OH - for acyloin); 3.98
(m, 1H, CHOH - for acyloin) [4].

Synthetic Protocol: Thiazolium Ion-Catalyzed Acyloin
Condensation
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While a specific detailed procedure for 2-Methyl-4-octanone is not fully outlined in the available literature,

the following protocol for synthesizing butyroin (5-hydroxy-4-octanone) is provided as a representative

example of a thiazolium ion-catalyzed acyloin condensation, which is a key method for forming such ketol

structures [4]. This method can be analogous to routes for synthesizing related ketones.

Experimental Procedure

Title: Synthesis of Butyroin via Thiazolium Ion Catalysis [4]

Reaction Scheme: Dimerization of Butyraldehyde to 5-Hydroxy-4-octanone

Materials and Equipment:

Reactants: Butyraldehyde (72.1 g, 1.0 mol), freshly distilled [4].
Catalyst: 3-Benzyl-5-(2-hydroxyethyl)-4-methyl-1,3-thiazolium chloride (13.4 g, 0.05 mol) [4].

Base: Triethylamine (30.3 g, 0.3 mol), dried over KOH pellets and distilled [4].
Solvent: Absolute ethanol (300 mL) [4].

Equipment: 500 mL three-necked round-bottomed flask, mechanical stirrer, reflux condenser with
drying tube (KOH), gas inlet tube, oil bath, nitrogen line, and rotary evaporator [4].

Step-by-Step Protocol:

Setup: Assemble the 500 mL flask with the mechanical stirrer, reflux condenser, and gas inlet tube.
Charge the flask with the thiazolium salt catalyst, butyraldehyde, triethylamine, and absolute ethanol

[4].
Reaction: Begin a slow stream of nitrogen (approx. one bubble per second) to maintain an inert

atmosphere. With stirring, heat the reaction mixture in an oil bath at 80°C for 1.5 hours [4].
Work-up: After cooling to room temperature, concentrate the mixture by rotary evaporation. Transfer

the residual yellow liquid into a separatory funnel containing 500 mL of water [4].
Extraction: Rinse the flask with 150 mL of dichloromethane (DCM) and use this to extract the

aqueous mixture. Perform a second extraction with another 150 mL portion of DCM. Combine the
organic phases and wash them sequentially with 300 mL of saturated sodium bicarbonate solution

and 300 mL of water [4].
Isolation: Remove the dichloromethane by rotary evaporation under slightly reduced pressure. Purify

the crude product by distillation through a 20-cm Vigreux column to obtain the pure acyloin as a
colorless to light-yellow liquid [4].

Yield and Physical Properties:
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Yield: 51-54 g (71-74%) [4].

Boiling Point: 90-92°C at 13-14 mm Hg [4].
Refractive Index: n₂₀⁰ 1.4309 [4].

Workflow and Mechanism Visualization

The following diagram illustrates the experimental workflow for the synthesis and purification of the acyloin

product, a method applicable to the synthesis of related ketones like 2-Methyl-4-octanone.
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Acyloin Synthesis Workflow

Reaction Setup

Charge flask with catalyst,
butyraldehyde, Et₃N, EtOH

Heat at 80°C with stirring
under N₂ for 1.5 hours

Cool and concentrate
by rotary evaporation

Dilute with water and
extract with DCM (2x)

Wash combined organic
layer with NaHCO₃ and water

Remove solvent by
rotary evaporation

Purify by distillation
(Vigreux column)

Pure Acyloin Product

Click to download full resolution via product page
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Diagram 1: Acyloin Synthesis Workflow. This chart outlines the key steps from reaction setup to final product

purification.

The catalytic mechanism, central to this synthesis, involves a thiazolium-derived N-heterocyclic carbene

(NHC). The following diagram outlines this key reaction mechanism.

Diagram 2: NHC Catalysis Mechanism in Acyloin Formation. The mechanism illustrates the catalytic cycle

involving nucleophilic addition and carbonyl umpolung.

Applications in Drug Development and Research

2-Methyl-4-octanone serves specific roles in advanced research contexts:

Pharmaceutical Intermediate: Its structure is utilized in the synthesis of more complex molecules

destined for drug development, leveraging the reactivity of the ketone group for further
transformations [1] [2].

Proteomics Research: It is explicitly listed as a building block in proteomics, suggesting its use in
creating probes, affinity tags, or other chemical tools for studying protein structure and function [2] [3].

Safety and Storage

Handling of 2-Methyl-4-octanone should follow standard laboratory safety practices. Supplier

recommendations indicate it should be stored away from oxidizing agents in a cool, dry place within a

well-sealed container [2]. Always consult the relevant Safety Data Sheet (SDS) prior to use.

Conclusion

2-Methyl-4-octanone is a valuable aliphatic ketone used in chemical synthesis and proteomics. The

thiazolium ion-catalyzed acyloin condensation, demonstrated with butyroin, represents a powerful and

modern methodological approach for forming such compounds, offering advantages in simplicity and

efficiency over classical methods like reductive ester coupling [4].

Need Custom Synthesis?
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Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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